Cas no 677304-76-6 (5-Methoxybenzo[d]isothiazole-3-carboxylic acid)

• Product Name: 5-Methoxybenzo[d]isothiazole-3-carboxylic acid
• CAS No: 677304-76-6
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD11042716
• CID: 68606
• PubChem ID: 53212776
• Update Time: 2025-05-25

5-Methoxybenzo[d]isothiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxybenzo[d]isothiazole-3-carboxylic acid
• 1,2-Benzisothiazole-3- carboxylic acid, 5-methoxy-
• 5-methoxy-1,2-benzothiazole-3-carboxylic acid
• 5-METHOXYBENZO(D)ISOTHIAZOLE-3-CARBOXYLIC ACID
• 1,2-Benzisothiazole-3-carboxylicacid,5-methoxy
• 5-methoxy-benzo[d]isothiazole-3-carboxylic acid
• DTXSID80681457
• CS-0342922
• 5-Methoxybenzo[d]isothiazole-3-carboxylicacid
• 677304-76-6
• MFCD11042716
• SCHEMBL260528
• AKOS015936306
• 5-methoxy-1,2-benzisothiazole-3-carboxylic acid
• SB38262

• MDL： MFCD11042716
• Inchi： 1S/C9H7NO3S/c1-13-5-2-3-7-6(4-5)8(9(11)12)10-14-7/h2-4H,1H3,(H,11,12)
• InChI Key： RVPVVAUWMGXUHX-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C(C(=O)O)=N1)OC

Computed Properties

• Exact Mass: 209.01500
• Monoisotopic Mass: 209.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.465
• Boiling Point: 321.9 °C at 760 mmHg
• Flash Point: 321.9 °C at 760 mmHg
• Refractive Index: 1.683
• PSA: 87.66000
• LogP: 2.00310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-Methoxybenzo[d]isothiazole-3-carboxylic acid

5-Methoxybenzo[d]isothiazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 677304-76-6, known as 5-Methoxybenzo[d]isothiazole-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodisothiazole derivatives, which are known for their unique structural features and potential bioactivity. The benzodisothiazole core of this molecule is a fused bicyclic system comprising a benzene ring and an isothiazole moiety, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of 5-Methoxybenzo[d]isothiazole-3-carboxylic acid in drug discovery, particularly in the development of novel therapeutic agents. Its structure, featuring a methoxy group at the 5-position and a carboxylic acid group at the 3-position, provides a platform for exploring diverse chemical modifications. These modifications can enhance its bioavailability, stability, and interaction with biological targets, making it a promising candidate for various applications in the pharmaceutical industry.

The synthesis of 5-Methoxybenzo[d]isothiazole-3-carboxylic acid involves a series of carefully designed reactions that leverage modern organic chemistry techniques. Researchers have employed methodologies such as cyclization reactions, oxidation processes, and functional group transformations to construct this complex molecule. The optimization of these synthetic routes has been a focal point of recent investigations, aiming to improve yield and reduce production costs while maintaining high purity standards.

In terms of biological activity, 5-Methoxybenzo[d]isothiazole-3-carboxylic acid has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the benzodisothiazole framework has been implicated in modulating cellular signaling pathways, particularly those involving protein kinases. Preclinical studies have indicated that 5-Methoxybenzo[d]isothiazole-3-carboxylic acid may exhibit anticancer properties by targeting specific kinases involved in tumor growth and metastasis. This dual functionality—anti-inflammatory and anticancer—underscores the versatility of this compound and its potential for multi-target therapeutic interventions.

The application of advanced computational techniques, such as molecular docking and quantum mechanics simulations, has provided deeper insights into the molecular interactions of 5-Methoxybenzo[d]isothiazole-3-carboxylic acid with biological targets. These computational studies have guided experimental efforts to refine the compound's structure for enhanced binding affinity and selectivity. Such interdisciplinary approaches are critical for advancing this molecule from the laboratory to clinical trials.

In conclusion, 5-Methoxybenzo[d]isothiazole-3-carboxylic acid represents a cutting-edge compound with significant potential in drug development. Its unique chemical structure, combined with emerging research findings, positions it as a valuable tool in addressing unmet medical needs. As ongoing studies continue to unravel its full spectrum of biological activities and therapeutic applications, this compound is poised to make a substantial impact on the field of medicinal chemistry.